2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)nicotinic acid

• IUPAC Name: 2-[2,5-dioxo-1-(2-phenylethyl)pyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C18H16N2O4S/c21-15-11-14(25-16-13(18(23)24)7-4-9-19-16)17(22)20(15)10-8-12-5-2-1-3-6-12/h1-7,9,14H,8,10-11H2,(H,23,24)
• InChI Key: DPGGPOUPXYXYCW-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)CCC2=CC=CC=C2)SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C18H16N2O4S
• Molecular Weight: 356.4 g/mol
• CAS No.: 830344-72-4

Description

2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)nicotinic acid is a useful research compound. Its molecular formula is C18H16N2O4S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications

Industrial Applications of Nicotinic Acid

Nicotinic acid, a pyridine carboxylic acid, is essential for humans and animals due to its role as an antipelagic agent and its presence in vitamin PP. The industrial production of nicotinic acid, primarily through the oxidation of 5-ethyl-2-methylpyridine, faces environmental challenges due to the by-product nitrous oxide. Research emphasizes the need for green chemistry approaches to produce nicotinic acid from commercially available raw materials, focusing on ecological methods to mitigate environmental impact (Lisicki, Nowak, & Orlińska, 2022).

Synthesis of Nicotinic Acid Based Pseudopeptides

Nicotinic acid based pseudopeptides have been synthesized through efficient coupling of 2-cyanonicotinic acid with methyl esters of L-α-amino acids, leading to pseudopeptides bearing an amidoxime function. These compounds are important for developing novel molecules with potential pharmaceutical applications (Ovdiichuk et al., 2015).

Antioxidation and Vasorelaxation Properties

Studies on thionicotinic acid derivatives, such as 2-(1-adamantylthio)nicotinic acid and its analogs, have demonstrated their potential in exerting dose-dependent vasorelaxation and antioxidative activities. These findings suggest that thionicotinic acid derivatives can be explored as novel vasorelaxants and antioxidants, highlighting their therapeutic potential (Prachayasittikul et al., 2010).

Herbicidal Activity and Compound Development

Research into aryl-formyl piperidinone derivatives, incorporating nicotinic acid and other components, has identified compounds with significant herbicidal activity. These findings are instrumental in the development of new, environmentally friendly herbicides (Fu et al., 2021).

Copper Complexes as Superoxide Dismutase Mimetics

Copper complexes of nicotinic and other carboxylic acids have been synthesized, showing superoxide dismutase (SOD) mimetic activity. This study extends the potential applications of nicotinic acid derivatives in developing therapeutic agents with antioxidative properties (Suksrichavalit et al., 2008).

Safety and Hazards

The safety and hazards associated with “2-((2,5-Dioxo-1-phenethylpyrrolidin-3-yl)thio)nicotinic acid” are not explicitly known. Sigma-Aldrich provides this product as-is and makes no representation or warranty whatsoever with respect to this product.